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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575 Get Quote

The proper management and disposal of 2,5-Dibromotoluene are critical for ensuring

laboratory safety and environmental protection. As a halogenated organic compound, it is

classified as hazardous and requires specific handling and disposal protocols. Adherence to

these procedures is essential for researchers, scientists, and drug development professionals

to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions
2,5-Dibromotoluene is considered hazardous, causing skin and serious eye irritation, and may

cause respiratory irritation.[1][2] Therefore, strict safety measures are required during handling.

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment. This includes chemical-resistant gloves (e.g., Viton or double nitrile), chemical

safety goggles or a face shield, and a fully buttoned lab coat.[3][4][5] A respirator with a

suitable filter (e.g., type ABEK EN14387) should be used if ventilation is inadequate or for

spill cleanup.[3]

Engineering Controls: Handle 2,5-Dibromotoluene in a well-ventilated area, preferably

within a chemical fume hood.[1] Eyewash stations and safety showers must be readily

accessible.[1]

Handling: Avoid contact with skin, eyes, and clothing.[1][4] Prevent inhalation of vapors or

mists.[1] Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands

thoroughly after handling.[1]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong bases and oxidizing agents.[1][4]

Physicochemical and Hazard Data
The following table summarizes key quantitative data for 2,5-Dibromotoluene, providing

essential information for safe handling and risk assessment.

Property Value

Physical State Liquid[3][6]

Appearance Colorless to yellowish liquid[6][7]

Molecular Formula C₇H₆Br₂[2]

Molecular Weight 249.93 g/mol [2]

Melting Point 5-6 °C[3]

Boiling Point 135-136 °C at 35 mmHg[3]

Density 1.815 g/mL at 25 °C[3]

Flash Point 113 °C (235.4 °F) - closed cup[3]

GHS Hazard Class

Skin Irritation (Category 2), Eye Irritation

(Category 2), Specific Target Organ Toxicity -

Single Exposure (Category 3, Respiratory

System)[1][2][3]

Hazard Statements (H)

H315: Causes skin irritation, H319: Causes

serious eye irritation, H335: May cause

respiratory irritation[2][3]

Precautionary Codes (P)
P261, P264, P280, P302+P352,

P305+P351+P338, P304+P340, P312[2][3]

Experimental Protocol: Small-Scale Spill Cleanup
This protocol outlines the procedure for managing a small-scale laboratory spill of 2,5-
Dibromotoluene (less than 100 mL) that can be cleaned up in approximately 10 minutes by
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trained personnel.[5]

I. Immediate Response (First 30 Seconds)

Alert personnel in the immediate vicinity of the spill.

If the material has splashed on skin or eyes, flush immediately with copious amounts of

water for at least 15 minutes using a safety shower or eyewash station and seek medical

attention.[4]

Evacuate non-essential personnel from the area.

II. Spill Containment and Cleanup

Ensure Proper PPE: Don appropriate PPE, including double nitrile or Viton gloves, chemical

splash goggles, a lab coat, and a respirator if ventilation is insufficient.[5]

Ventilation: Ensure the area is well-ventilated. If the spill is not in a fume hood, increase

ventilation by opening sashes or turning on local exhaust.

Containment: Confine the spill by absorbing it with an inert, non-combustible material such

as dry sand, earth, or vermiculite.[4][5] Do not use combustible materials like paper towels

without a primary absorbent.

Collection: Carefully scoop the absorbent material into a designated, compatible chemical

waste container.[4] This should be a sealable, clearly labeled container specifically for

halogenated organic waste.

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or acetone),

followed by soap and water. Place all cleaning materials (e.g., contaminated wipes) into the

same hazardous waste container.

Waste Disposal: Seal the waste container tightly. Label it clearly as "Hazardous Waste: 2,5-
Dibromotoluene" with the date and other required information. Store it in a designated

satellite accumulation area for pickup by environmental health and safety personnel.[8]

Proper Disposal Procedures
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Disposal of 2,5-Dibromotoluene and materials contaminated with it must be handled as

hazardous waste. As a brominated organic compound, it falls under the category of

halogenated organic waste.[9] Never dispose of 2,5-Dibromotoluene down the drain or with

general refuse.[1][5][10]

Step-by-Step Disposal Plan:

Waste Classification: Identify the waste as "halogenated organic waste." Chemical waste

generators are responsible for accurately classifying their waste according to local, regional,

and national regulations.[1][11]

Segregation: It is crucial to keep halogenated organic waste separate from other waste

streams, particularly non-halogenated solvents.[8][10] Co-mingling increases disposal costs

and complexity.[8][10] Do not mix with acids, bases, or reactive chemicals.[9][10]

Containerization:

Collect liquid 2,5-Dibromotoluene waste in a designated, leak-proof, and chemically

compatible container, such as a polyethylene carboy.[5][9]

The use of metal safety cans is not recommended as halogenated solvents can degrade

and produce acids that corrode metal.[5]

Solid waste contaminated with 2,5-Dibromotoluene (e.g., gloves, absorbent materials)

should be placed in a separate, clearly labeled, and sealed container.

Labeling:

As soon as waste is added, affix a "Hazardous Waste" tag to the container.[8][10]

The label must clearly state the contents ("2,5-Dibromotoluene" and any other

components), the approximate volume or mass, and the associated hazards.[9]

Accumulation and Storage:

Keep waste containers tightly closed except when adding waste.[8][12]
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Store the containers in a designated and properly segregated satellite accumulation area

within the laboratory.[8] This area should be in a well-ventilated location, away from

ignition sources, and within secondary containment.[5]

Final Disposal:

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

department.

The standard disposal method for halogenated organic waste is high-temperature

incineration at a regulated hazardous waste facility.[9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Dibromotoluene waste in a laboratory setting.
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Step 1: Classification & Segregation

Step 2: Container Management

Step 3: Storage & Disposal

Waste Generation
(2,5-Dibromotoluene)

Is waste a
halogenated organic?

Collect in designated
HALOGENATED waste container

  Yes

Follow disposal protocol for
non-halogenated/other waste stream

  No

Improper Disposal
(Drain / Trash)

  NEVER DO THIS

Affix 'Hazardous Waste' tag
List all constituents

Keep container tightly sealed
when not in use

Store in secondary containment

Store in designated
Satellite Accumulation Area (SAA)

Contact EHS for waste pickup

Final Disposal
(Regulated Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2,5-Dibromotoluene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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